5-ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-ethyl-1-phenylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H12N2O2/c1-2-9-8-11(12(15)16)13-14(9)10-6-4-3-5-7-10/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: JXNJWWCPXGUPQR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2=CC=CC=C2)C(=O)O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• CAS RN: 66736-96-7

Description

5-Ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid is a compound that belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of pyrazole compounds involves several methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, which readily form pyrazoline intermediates under mild conditions. In situ oxidation employing bromine then affords a wide variety of pyrazoles.

Molecular Structure Analysis

The molecular formula of 5-ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid is C12H12N2O2. The structure includes a pyrazole ring bound to a phenyl group and an ethyl group.

Chemical Reactions Analysis

Pyrazole compounds, including 5-ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid, can undergo various chemical reactions. For instance, they can participate in acceptorless dehydrogenative coupling reactions of 1,3-diols with arylhydrazines to provide pyrazoles and 2-pyrazolines. They can also undergo a phosphine-free [3+2] cycloaddition reaction with substituted propargylamines.

Physical And Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm3, a boiling point of 427.9±33.0 °C at 760 mmHg, and a flash point of 212.6±25.4 °C. It has 4 H bond acceptors, 1 H bond donor, and 4 freely rotating bonds.

Scientific Research Applications

1. Synthesis of Condensed Pyrazoles

5-ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid and its derivatives are used as precursors in Sonogashira-type cross-coupling reactions. These reactions are key for synthesizing various condensed pyrazoles, which have potential applications in organic chemistry and medicinal chemistry (Arbačiauskienė et al., 2011).

2. Characterization and Theoretical Investigations

Studies focus on characterizing the structure of similar pyrazole derivatives, such as 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, using techniques like NMR, FT-IR spectroscopy, and X-ray diffraction. These methods provide insights into the molecular structure and properties of pyrazole derivatives (Viveka et al., 2016).

3. Development of Nonlinear Optical Materials

N-substituted derivatives of 5-ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid are explored for their potential in nonlinear optical applications. These studies are significant in the field of materials science, especially for developing new optical limiting materials (Chandrakantha et al., 2013).

4. Facilitating Heterocyclic Compound Synthesis

These compounds are utilized in the synthesis of new heterocyclic compounds like pyrazolo[3,4-b]pyridines. Their role in facilitating efficient synthesis of these compounds underscores their importance in medicinal chemistry and drug development (Ghaedi et al., 2015).

5. Exploration in Coordination Polymers

The derivatives of 5-ethyl-1-phenyl-1H-pyrazole-3-carboxylic acid are also used in the synthesis and study of coordination polymers. This research is crucial for understanding the structural diversity and properties of these polymers, which have applications in various fields including catalysis and materials science (Cheng et al., 2017).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Mechanism of Action

Target of Action

Pyrazole derivatives have been found to exhibit a wide range of biological activities, suggesting they may interact with multiple targets .

Mode of Action

Pyrazole derivatives have been shown to interact with their targets through various mechanisms, including direct binding and modulation of enzymatic activity .

Biochemical Pathways

Pyrazole derivatives have been associated with a variety of biological activities, suggesting they may influence multiple pathways .

Result of Action

Pyrazole derivatives have been associated with a variety of biological activities, suggesting they may have multiple effects at the molecular and cellular level .